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Compound of Interest

Compound Name: Repaglinide M1-D5

Cat. No.: B15139624

For Researchers, Scientists, and Drug Development Professionals

Introduction

Repaglinide M1-D5 is a deuterium-labeled metabolite of Repaglinide, an oral antidiabetic drug
used for the treatment of type 2 diabetes. As a stable isotope-labeled internal standard,
Repaglinide M1-D5 is critical for accurate quantification of the M1 metabolite in
pharmacokinetic and metabolic studies. The stability of the analytical standard solution is
paramount for obtaining reliable and reproducible results. These application notes provide a
comprehensive overview of the recommended storage conditions and a detailed protocol for
assessing the stability of Repaglinide M1-D5 solutions. The information presented herein is
compiled from available data on Repaglinide and its metabolites, providing a robust framework
for stability assessment in the absence of specific stability studies for Repaglinide M1-D5.

Metabolic Pathway of Repaglinide

Repaglinide is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4
being the principal enzyme responsible for the formation of the M1 metabolite, an aromatic
amine.[1][2] Understanding this pathway is crucial for interpreting metabolic studies where
Repaglinide M1-D5 is used as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6943551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943551/
https://clearsynth.com/product/Repaglinide-M1-d5
https://www.benchchem.com/product/b15139624#repaglinide-m1-d5-solution-stability-and-storage-conditions
https://www.benchchem.com/product/b15139624#repaglinide-m1-d5-solution-stability-and-storage-conditions
https://www.benchchem.com/product/b15139624#repaglinide-m1-d5-solution-stability-and-storage-conditions
https://www.benchchem.com/product/b15139624#repaglinide-m1-d5-solution-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

